Cas no 88394-08-5 (3-Pyridazinecarboxamide,1,6-dihydro-1-methyl-6-oxo-)

3-Pyridazinecarboxamide,1,6-dihydro-1-methyl-6-oxo- structure
88394-08-5 structure
Product Name:3-Pyridazinecarboxamide,1,6-dihydro-1-methyl-6-oxo-
CAS No:88394-08-5
MF:C6H7N3O2
MW:153.138680696487
CID:709451
PubChem ID:43236321
Update Time:2025-04-19

3-Pyridazinecarboxamide,1,6-dihydro-1-methyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinecarboxamide,1,6-dihydro-1-methyl-6-oxo-
    • 1-methyl-6-oxopyridazine-3-carboxamide
    • 3-Pyridazinecarboxamide,1,6-dihydro-1-methyl-6-oxo-(6CI,7CI)
    • 88394-08-5
    • SCHEMBL2306577
    • 1,6-Dihydro-1-methyl-6-oxo-3-pyridazinecarboxamide
    • AKOS008937722
    • DTXSID301226430
    • Inchi: 1S/C6H7N3O2/c1-9-5(10)3-2-4(8-9)6(7)11/h2-3H,1H3,(H2,7,11)
    • InChI Key: IVMZJBCAFPVZEX-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C(N)=O)=NN1C

Computed Properties

  • Exact Mass: 153.054
  • Monoisotopic Mass: 153.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.8A^2
  • XLogP3: -1.2
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